2-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

Specification

• CAS No.: 1351659-43-2
• Molecular Formula: C20H33N5O4S
• Molecular Weight: 439.58
• IUPAC Name: 2-[4-[1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazol-4-yl]piperazin-1-yl]-N-(oxolan-2-ylmethyl)acetamide
• Standard InChI: InChI=1S/C20H33N5O4S/c1-15-20(16(2)25(22-15)17-5-11-30(27,28)14-17)24-8-6-23(7-9-24)13-19(26)21-12-18-4-3-10-29-18/h17-18H,3-14H2,1-2H3,(H,21,26)
• Standard InChI Key: BDEDVZKBOLEXCY-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C2CCS(=O)(=O)C2)C)N3CCN(CC3)CC(=O)NCC4CCCO4

Introduction

Molecular Formula

The molecular formula and exact mass of the compound can be deduced based on its structure, but specific data is unavailable in the provided sources.

Structural Features

The presence of multiple heterocyclic groups suggests potential biological activity, as these features are often found in pharmacologically active molecules.

Synthesis Pathways

While no direct synthesis protocol for this compound was found in the search results, its structure suggests it could be synthesized through multistep organic reactions involving:

• Functionalization of tetrahydrothiophene to introduce the dioxido group.

• Formation of the pyrazole ring via condensation reactions involving hydrazines and diketones.

• Coupling of the pyrazole derivative with piperazine using a suitable linker.

• Final attachment of the tetrahydrofuran-acetamide moiety through amidation reactions.

Such synthetic pathways would require rigorous purification steps, including recrystallization or chromatography, to achieve high purity.

Potential Applications

Although no specific applications for this compound were identified in the search results, its structural features suggest several possibilities:

Pharmaceutical Research

Compounds with pyrazole and piperazine moieties are widely studied for their pharmacological properties, including:

• Anti-inflammatory activity (e.g., inhibition of enzymes like 5-lipoxygenase).

• Antimicrobial or antifungal effects due to the presence of heterocyclic systems.

Drug Development

The combination of heteroatoms (sulfur, oxygen, and nitrogen) and aromatic systems may allow this compound to act as a ligand for biological targets such as enzymes or receptors.

Material Science

Complex organic molecules like this could also serve as intermediates in the synthesis of advanced materials or catalysts.

Table: Comparison with Related Compounds

Compound Name	Key Features	Applications
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-...	Contains thiophene and pyrazole derivatives	Anti-inflammatory potential
4-(2H-1,3-Benzodioxol-5-yl)-1-(4-methylphenyl)-1H-pyrazol-5-amine (from)	Pyrazole and benzodioxole groups	Antimicrobial activity
N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide (from)	Piperidine and thiadiazole moieties	Antihypertensive and anticonvulsant

The structural similarity to these compounds suggests that 2-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide could exhibit similar biological properties.

Analytical Techniques for Characterization

To confirm its structure and purity, standard analytical methods would be employed:

• NMR Spectroscopy: To identify hydrogen and carbon environments within the molecule.

• Mass Spectrometry (MS): For determining molecular weight and fragmentation patterns.

• Infrared (IR) Spectroscopy: To identify functional groups through characteristic vibrations.

• X-ray Crystallography: For detailed structural elucidation if crystalline samples are available.

Challenges

The synthesis of such a complex molecule may involve:

• Low yields due to multiple reaction steps.

• Difficulty in purifying intermediates.

Future Directions

Further research could focus on:

• Exploring its biological activity through computational docking studies or in vitro assays.

• Optimizing synthetic routes for scalability and cost-effectiveness.

• Investigating its potential as a scaffold for drug discovery.

This article outlines the foundational aspects of 2-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide, emphasizing its structural complexity and potential applications in diverse fields such as pharmaceuticals and materials science. Further experimental studies are necessary to fully elucidate its properties and applications.